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Compound of Interest

Compound Name: Sodium Imidazole

Cat. No.: B147117

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium imidazole, also known as sodium imidazolate, is the sodium salt of imidazole, formed
by the deprotonation of the N-H proton of the imidazole ring.[1][2] Due to the relatively acidic
nature of this proton (pKa = 14.5), the resulting imidazolate anion is a potent nucleophile and a
strong base.[1][2][3] These properties make sodium imidazole a highly valuable and versatile
reagent in synthetic chemistry, particularly for reactions requiring a strong, non-nucleophilic
base for deprotonation. Its primary application lies in serving as a crucial intermediate for the
synthesis of N-functionalized imidazoles, which are precursors to a wide array of compounds,
including ionic liquids, catalysts, and pharmaceutically active molecules.[1][4][5][6]

The imidazole ring is a fundamental structural motif in many biological molecules, including the
amino acid histidine, and is a key component in numerous approved drugs for antifungal,
anticancer, and antihypertensive therapies.[2][5][7] The ability to easily generate the reactive
imidazolate anion using reagents like sodium imidazole underpins its importance as a
synthetic precursor in drug discovery and materials science.[1]

Physicochemical and Reactivity Data

The utility of sodium imidazole as a deprotonating agent is best understood through the
acidity of its conjugate acid, imidazole, and the basicity of related reagents used in its
formation.
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Key Applications in Deprotonation Reactions

The most prominent application of sodium imidazole is as an intermediate in the synthesis of
N-substituted imidazoles. The process involves two main steps:

o Deprotonation: Imidazole is treated with a strong sodium base (e.g., NaH, NaOH, NaOMe) to
generate the sodium imidazolate salt in situ.[1]

e Nucleophilic Substitution: The highly nucleophilic imidazolate anion then readily reacts with
an electrophile, such as an alkyl or aryl halide, to form a new N-C bond.[1]

This pathway provides a versatile route to a diverse range of imidazole derivatives with tailored
properties for various applications.[1]
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Workflow: N-Functionalization of Imidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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